Cas no 2228806-25-3 (tert-butyl N-(2-amino-2-{3-(difluoromethyl)sulfanylphenyl}ethyl)carbamate)

• Product Name: tert-butyl N-(2-amino-2-{3-(difluoromethyl)sulfanylphenyl}ethyl)carbamate
• CAS No: 2228806-25-3
• MF: C₁₄H₂₀F₂N₂O₂S
• MW: 318.382609367371
• CID: 6478961
• PubChem ID: 165620497
• Update Time: 2025-06-08

tert-butyl N-(2-amino-2-{3-(difluoromethyl)sulfanylphenyl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-2-{3-(difluoromethyl)sulfanylphenyl}ethyl)carbamate
• EN300-1900336
• tert-butyl N-(2-amino-2-{3-[(difluoromethyl)sulfanyl]phenyl}ethyl)carbamate
• 2228806-25-3

• Inchi： 1S/C14H20F2N2O2S/c1-14(2,3)20-13(19)18-8-11(17)9-5-4-6-10(7-9)21-12(15)16/h4-7,11-12H,8,17H2,1-3H3,(H,18,19)
• InChI Key： YGIBXXTUZDBLHY-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=CC=CC(=C1)C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 318.12135538g/mol
• Monoisotopic Mass: 318.12135538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.6Ų

Additional information on tert-butyl N-(2-amino-2-{3-(difluoromethyl)sulfanylphenyl}ethyl)carbamate

Recent Advances in the Study of tert-butyl N-(2-amino-2-{3-(difluoromethyl)sulfanylphenyl}ethyl)carbamate (CAS: 2228806-25-3)

In recent years, the compound tert-butyl N-(2-amino-2-{3-(difluoromethyl)sulfanylphenyl}ethyl)carbamate (CAS: 2228806-25-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethylsulfanyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of tert-butyl N-(2-amino-2-{3-(difluoromethyl)sulfanylphenyl}ethyl)carbamate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency and scalability. The compound's structural features, including the tert-butyl carbamate group and the difluoromethylsulfanylphenyl moiety, contribute to its stability and bioavailability, making it a valuable intermediate in the synthesis of more complex bioactive molecules.

Recent pharmacological studies have explored the biological activity of tert-butyl N-(2-amino-2-{3-(difluoromethyl)sulfanylphenyl}ethyl)carbamate, particularly its role as a potential inhibitor of key enzymes involved in inflammatory and metabolic pathways. In vitro assays have demonstrated its ability to modulate the activity of specific protein targets, suggesting its utility in the treatment of conditions such as autoimmune diseases and metabolic disorders. Additionally, its unique chemical properties have been leveraged in the design of prodrugs, enhancing the delivery and efficacy of therapeutic agents.

One of the most notable advancements in the study of this compound is its application in targeted drug delivery systems. Researchers have successfully conjugated tert-butyl N-(2-amino-2-{3-(difluoromethyl)sulfanylphenyl}ethyl)carbamate with nanoparticles and liposomes, enabling precise delivery of therapeutic payloads to diseased tissues. This approach has shown promising results in preclinical models, reducing off-target effects and improving therapeutic outcomes. The compound's ability to enhance the stability and solubility of drug carriers further underscores its potential in nanomedicine.

Despite these advancements, challenges remain in the clinical translation of tert-butyl N-(2-amino-2-{3-(difluoromethyl)sulfanylphenyl}ethyl)carbamate-based therapies. Issues such as pharmacokinetic variability and potential toxicity need to be addressed through further research. Ongoing studies are focused on optimizing the compound's formulation and delivery strategies to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this promising molecule.

In conclusion, tert-butyl N-(2-amino-2-{3-(difluoromethyl)sulfanylphenyl}ethyl)carbamate (CAS: 2228806-25-3) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for the development of novel therapeutics and drug delivery systems. Continued research and innovation in this area are likely to yield significant breakthroughs, paving the way for its clinical application in the near future.